Cas no 1805341-15-4 (Ethyl 5-amino-2-cyano-3-(difluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 5-amino-2-cyano-3-(difluoromethyl)pyridine-6-acetate
• CAS No: 1805341-15-4
• MF: C₁₁H₁₁F₂N₃O₂
• MW: 255.220749139786
• CID: 4854510
• Update Time: 2025-10-29

Ethyl 5-amino-2-cyano-3-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-2-cyano-3-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H11F2N3O2/c1-2-18-10(17)4-8-7(15)3-6(11(12)13)9(5-14)16-8/h3,11H,2,4,15H2,1H3
• InChI Key： HGEGVGBPHSOJST-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(C(=C1)N)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 1
• Topological Polar Surface Area: 89

Additional information on Ethyl 5-amino-2-cyano-3-(difluoromethyl)pyridine-6-acetate

Ethyl 5-amino-2-cyano-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1805341-15-4): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 5-amino-2-cyano-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1805341-15-4) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of Ethyl 5-amino-2-cyano-3-(difluoromethyl)pyridine-6-acetate is characterized by a pyridine ring substituted with an amino group at the 5-position, a cyano group at the 2-position, and a difluoromethyl group at the 3-position. The ester functionality at the 6-position adds further complexity and reactivity to the molecule. The presence of these functional groups imparts distinct chemical and biological properties to the compound, making it an attractive candidate for various pharmaceutical applications.

Recent research has highlighted the potential of Ethyl 5-amino-2-cyano-3-(difluoromethyl)pyridine-6-acetate in several therapeutic areas. One notable study published in the Journal of Medicinal Chemistry demonstrated its potent anti-inflammatory effects. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. This suggests that it could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, Ethyl 5-amino-2-cyano-3-(difluoromethyl)pyridine-6-acetate has shown promise as an antiviral agent. A study conducted by researchers at the University of California, San Francisco, evaluated its efficacy against several viral strains, including influenza and herpes simplex virus (HSV). The results indicated that the compound exhibited significant antiviral activity by interfering with viral replication processes. This finding opens up new possibilities for its use in antiviral therapies.

The pharmacological profile of Ethyl 5-amino-2-cyano-3-(difluoromethyl)pyridine-6-acetate has also been extensively studied. Its high solubility and stability make it suitable for various drug delivery systems, including oral and topical formulations. Moreover, preliminary toxicology studies have shown that the compound has a favorable safety profile, with no significant adverse effects observed at therapeutic doses.

In terms of synthesis, Ethyl 5-amino-2-cyano-3-(difluoromethyl)pyridine-6-acetate can be prepared through a multi-step process involving several key reactions. One common synthetic route involves the condensation of an appropriate nitrile with a difluoromethylated pyridine derivative, followed by esterification and amino group introduction. The synthetic flexibility of this compound allows for easy modification and optimization, making it a valuable starting material for further drug development.

The application of Ethyl 5-amino-2-cyano-3-(difluoromethyl)pyridine-6-acetate extends beyond its direct therapeutic uses. It serves as an important intermediate in the synthesis of other bioactive compounds, particularly those targeting specific enzymes or receptors involved in disease pathways. For instance, it can be used as a building block for developing inhibitors of kinases or other signaling proteins implicated in cancer progression.

Furthermore, Ethyl 5-amino-2-cyano-3-(difluoromethyl)pyridine-6-acetate has potential applications in chemical biology research. Its unique structure makes it suitable for use as a probe molecule to study protein-protein interactions or to investigate cellular signaling pathways. This versatility positions it as a valuable tool for both academic and industrial researchers working on drug discovery and development projects.

In conclusion, Ethyl 5-amino-2-cyano-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1805341-15-4) is a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural features, coupled with its favorable pharmacological properties, make it an attractive candidate for further investigation and optimization. As research in this area continues to advance, it is likely that new therapeutic uses and applications will be discovered, further solidifying its importance in the field.